3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-yn-1-yl)pyridine

• CAS No.: 820231-83-2
• Molecular Formula: C15H19FN2O
• Molecular Weight: 262.32 g/mol
• IUPAC Name: 3-[[(2S)-azetidin-2-yl]methoxy]-5-(6-fluorohex-1-ynyl)pyridine
• InChI: InChI=1S/C15H19FN2O/c16-7-4-2-1-3-5-13-9-15(11-17-10-13)19-12-14-6-8-18-14/h9-11,14,18H,1-2,4,6-8,12H2/t14-/m0/s1
• InChI Key: RBSGWIKVAOFYGJ-AWEZNQCLSA-N
• Isomeric SMILES: C1CN[C@@H]1COC2=CN=CC(=C2)C#CCCCCF
• Canonical SMILES: C1CNC1COC2=CN=CC(=C2)C#CCCCCF

Description

This compound features a pyridine ring substituted with an azetidinylmethoxy group and a fluorohexynyl group, making it a subject of interest in synthetic chemistry and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-yn-1-yl)pyridine typically involves multiple steps, starting with the preparation of the azetidinylmethoxy and fluorohexynyl intermediates. These intermediates are then coupled to the pyridine ring under specific reaction conditions. Common reagents used in these reactions include Grignard reagents, acetic anhydride, and various catalysts such as palladium and nickel .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction monitoring can be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-yn-1-yl)pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, with reagents like halogens and organometallic compounds.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens, organometallic compounds, palladium catalysts.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine N-oxides, while reduction can produce various reduced derivatives of the compound .

Scientific Research Applications

3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-yn-1-yl)pyridine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and antiviral activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-yn-1-yl)pyridine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

• 3-{[(2S)-Azetidin-2-yl]methoxy}-5-iodanylpyridine
• 3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-ynyl)pyridine

Uniqueness

Compared to similar compounds, 3-{[(2S)-Azetidin-2-yl]methoxy}-5-(6-fluorohex-1-yn-1-yl)pyridine stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields .